Thioflavans

Thioflavins are a class of fluorescent dyes that contain sulfur atoms in their structure, making them particularly useful for biological and chemical applications due to their distinctive fluorescence properties. These compounds exhibit strong yellow-green fluorescence under both visible light excitation and UV light, which can be observed with the naked eye even at low concentrations. Thioflavins are widely used as indicators in various biochemical assays, such as protein denaturation studies, metal ion detection, and cell viability assays. The unique spectral characteristics of thioflavins allow for their application in live-cell imaging and fluorescence spectroscopy techniques, providing valuable insights into the behavior and interactions of biological molecules. Their stability and high quantum yield make them ideal candidates for long-term experiments and continuous monitoring in dynamic environments.